2,4-dichloro-5-[(cyclohexylamino)sulfonyl]-N-phenylbenzamide

• IUPAC Name: 2,4-dichloro-5-(cyclohexylsulfamoyl)-N-phenylbenzamide
• InChI: InChI=1S/C19H20Cl2N2O3S/c20-16-12-17(21)18(27(25,26)23-14-9-5-2-6-10-14)11-15(16)19(24)22-13-7-3-1-4-8-13/h1,3-4,7-8,11-12,14,23H,2,5-6,9-10H2,(H,22,24)
• InChI Key: UFDQHAMBQKKIHE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NS(=O)(=O)C2=C(C=C(C(=C2)C(=O)NC3=CC=CC=C3)Cl)Cl
• Molecular Formula: C19H20Cl2N2O3S
• Molecular Weight: 427.3 g/mol

Description

2,4-dichloro-5-[(cyclohexylamino)sulfonyl]-N-phenylbenzamide, commonly known as DCSB, is a chemical compound that has garnered significant attention in scientific research due to its unique properties. DCSB is a benzamide derivative that has been used in various scientific studies to investigate its biochemical and physiological effects, as well as its potential applications in medicine.

Mechanism of Action

DCSB exerts its biological effects through the inhibition of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the inflammatory response. By inhibiting COX-2, DCSB is able to reduce inflammation and pain. Additionally, DCSB has been shown to induce apoptosis in cancer cells, thereby inhibiting their growth and proliferation.
Biochemical and Physiological Effects:
DCSB has been shown to exhibit a wide range of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, DCSB has been shown to possess antioxidant properties, making it a potential treatment option for various oxidative stress-related diseases. Furthermore, DCSB has been shown to exhibit neuroprotective properties, making it a potential treatment option for various neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

DCSB has several advantages as a research tool. It is relatively easy to synthesize and has been extensively studied, making it a well-understood compound. Additionally, DCSB has a relatively low toxicity profile, making it a safe compound to work with in laboratory settings. However, one limitation of DCSB is that it exhibits poor solubility in water, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for research on DCSB. One potential area of research is the development of novel formulations of DCSB that improve its solubility and bioavailability. Additionally, further research is needed to fully elucidate the molecular mechanisms underlying DCSB's biological effects. Finally, there is a need for further preclinical and clinical studies to evaluate the safety and efficacy of DCSB as a potential treatment option for various diseases.

Synthesis Methods

DCSB can be synthesized through a multistep process involving the reaction of 2,4-dichloro-5-nitrobenzoic acid with cyclohexylamine, followed by the reduction of the nitro group and the subsequent reaction with sulfonyl chloride. The final product is obtained through the reaction of the resulting sulfonyl chloride with N-phenylbenzamide.

Scientific Research Applications

DCSB has been extensively studied for its potential applications in medicine. It has been shown to possess anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Additionally, DCSB has been shown to exhibit anti-cancer properties, making it a potential treatment option for various types of cancer.